Cas no 1895711-20-2 (Methyl 2-(4-fluorophenyl)imidazo1,2-apyridine-7-carboxylate)
Methyl 2-(4-fluorophenyl)imidazo1,2-apyridine-7-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 2-(4-fluorophenyl)imidazo[1,2-a]pyridine-7-carboxylate
- Methyl 2-(4-fluorophenyl)imidazo1,2-apyridine-7-carboxylate
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- MDL: MFCD30481142
- Inchi: 1S/C15H11FN2O2/c1-20-15(19)11-6-7-18-9-13(17-14(18)8-11)10-2-4-12(16)5-3-10/h2-9H,1H3
- InChI Key: DYVMVFOVAYTEIL-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1=CN2C=CC(C(=O)OC)=CC2=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 358
- XLogP3: 3.4
- Topological Polar Surface Area: 43.6
Methyl 2-(4-fluorophenyl)imidazo1,2-apyridine-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 179235-1g |
Methyl 2-(4-fluorophenyl)imidazo[1,2-a]pyridine-7-carboxylate |
1895711-20-2 | 1g |
$338.00 | 2023-09-07 | ||
| Matrix Scientific | 179235-5g |
Methyl 2-(4-fluorophenyl)imidazo[1,2-a]pyridine-7-carboxylate |
1895711-20-2 | 5g |
$1080.00 | 2023-09-07 | ||
| TRC | M182280-250mg |
Methyl 2-(4-fluorophenyl)imidazo[1,2-a]pyridine-7-carboxylate |
1895711-20-2 | 250mg |
$ 335.00 | 2022-06-04 | ||
| TRC | M182280-500mg |
Methyl 2-(4-fluorophenyl)imidazo[1,2-a]pyridine-7-carboxylate |
1895711-20-2 | 500mg |
$ 560.00 | 2022-06-04 | ||
| Apollo Scientific | PC300906-1g |
Methyl 2-(4-fluorophenyl)imidazo[1,2-a]pyridine-7-carboxylate |
1895711-20-2 | 1g |
£213.00 | 2025-02-21 | ||
| Apollo Scientific | PC300906-5g |
Methyl 2-(4-fluorophenyl)imidazo[1,2-a]pyridine-7-carboxylate |
1895711-20-2 | 5g |
£680.00 | 2025-02-21 | ||
| abcr | AB497603-5g |
Methyl 2-(4-fluorophenyl)imidazo[1,2-a]pyridine-7-carboxylate; . |
1895711-20-2 | 5g |
€1247.80 | 2025-02-14 | ||
| abcr | AB497603-1g |
Methyl 2-(4-fluorophenyl)imidazo[1,2-a]pyridine-7-carboxylate; . |
1895711-20-2 | 1g |
€418.30 | 2025-02-14 |
Methyl 2-(4-fluorophenyl)imidazo1,2-apyridine-7-carboxylate Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on Methyl 2-(4-fluorophenyl)imidazo1,2-apyridine-7-carboxylate
Research Brief on Methyl 2-(4-fluorophenyl)imidazo1,2-apyridine-7-carboxylate (CAS: 1895711-20-2)
Methyl 2-(4-fluorophenyl)imidazo1,2-apyridine-7-carboxylate (CAS: 1895711-20-2) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the imidazopyridine class, which is known for its diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of the 4-fluorophenyl group and the carboxylate moiety in its structure suggests potential for high binding affinity and selectivity towards specific biological targets, making it a promising candidate for drug development.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of Methyl 2-(4-fluorophenyl)imidazo1,2-apyridine-7-carboxylate. One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated its potent inhibitory effects on a range of kinase enzymes, particularly those involved in cancer cell proliferation and survival. The compound exhibited nanomolar IC50 values against several oncogenic kinases, highlighting its potential as a targeted therapy for various malignancies. Additionally, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, further supports its therapeutic potential.
In another groundbreaking study, researchers explored the compound's anti-inflammatory properties using in vitro and in vivo models. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), revealed that Methyl 2-(4-fluorophenyl)imidazo1,2-apyridine-7-carboxylate significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating the NF-κB signaling pathway. These findings suggest its potential application in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
The synthesis and optimization of Methyl 2-(4-fluorophenyl)imidazo1,2-apyridine-7-carboxylate have also been a focal point of recent research. A study in Organic & Biomolecular Chemistry (2023) detailed a scalable and efficient synthetic route for this compound, employing a palladium-catalyzed cross-coupling reaction as a key step. This advancement not only facilitates the production of the compound for further preclinical studies but also opens avenues for the development of structurally related analogs with enhanced pharmacological properties.
Despite these promising findings, challenges remain in the development of Methyl 2-(4-fluorophenyl)imidazo1,2-apyridine-7-carboxylate as a therapeutic agent. Current research is addressing issues such as potential off-target effects and long-term toxicity, which are critical for ensuring its safety and efficacy in clinical settings. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline, with preclinical trials expected to commence in the near future.
In conclusion, Methyl 2-(4-fluorophenyl)imidazo1,2-apyridine-7-carboxylate (CAS: 1895711-20-2) represents a promising scaffold in medicinal chemistry, with demonstrated potential in oncology and inflammation-related disorders. Continued research and development efforts are essential to fully realize its therapeutic benefits and translate these findings into clinically viable treatments.
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